Cas no 761440-78-2 (2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline)

• Product Name: 2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline
• CAS No: 761440-78-2
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 2141122
• PubChem ID: 57416146
• Update Time: 2025-04-21

2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline
• 2-methoxy-4-(4-pyrrolidin-1-ylpiperidin-1-yl)aniline
• 2-methoxy-4-(4-pyrrolidin-1-yl-piperidin-1-yl)-phenylamine
• 2-Methoxy-4-(4-(pyrrolidin-1-yl)piperidin-1-yl)aniline
• SCHEMBL520836
• HCHALWUUMIGDGM-UHFFFAOYSA-N
• DB-293219
• 761440-78-2
• DTXSID40725826
• CS-0253926
• 2-Methoxy-4-[4-(pyrrolidin-1-yl)piperidin-1-yl]aniline

• Inchi： 1S/C16H25N3O/c1-20-16-12-14(4-5-15(16)17)19-10-6-13(7-11-19)18-8-2-3-9-18/h4-5,12-13H,2-3,6-11,17H2,1H3
• InChI Key： HCHALWUUMIGDGM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1CCC(CC1)N1CCCC1)N

Computed Properties

• Exact Mass: 275.199762429Da
• Monoisotopic Mass: 275.199762429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.7Ų